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Abstract
This technical guide provides a comprehensive overview of the physical and chemical

properties of (2-Bromoethoxy)cyclopentane, a halogenated ether of interest in organic

synthesis and drug discovery. Due to a notable lack of experimentally-derived data in publicly

accessible literature, this guide synthesizes available computed data from authoritative

databases alongside established principles of organic chemistry to offer a robust profile of this

compound. The guide presents key physical properties, discusses plausible synthetic routes,

outlines necessary safety protocols, and provides a framework for its handling and application

in a research and development setting. This document is intended to serve as a foundational

resource for scientists and professionals, enabling informed decision-making in experimental

design and practice.
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(2-Bromoethoxy)cyclopentane is a bifunctional organic molecule featuring a cyclopentyl ether

moiety and a bromoethyl group. This unique structural combination makes it a potentially

valuable building block in organic synthesis. The ether linkage provides a degree of chemical

stability and influences the molecule's polarity and solvent compatibility. The terminal bromine

atom serves as a versatile functional handle, amenable to a wide range of nucleophilic

substitution and organometallic coupling reactions. These characteristics suggest its utility in

the synthesis of more complex molecules, including potential pharmaceutical intermediates and

other specialty chemicals. This guide aims to consolidate the known and predicted information

regarding (2-Bromoethoxy)cyclopentane, providing a critical resource for its application in the

laboratory.

Chemical Identity and Structure
The fundamental identity of (2-Bromoethoxy)cyclopentane is established through its

molecular formula and systematic nomenclature.

Identifier Value Source

IUPAC Name (2-Bromoethoxy)cyclopentane PubChem[1]

CAS Number 131666-02-9 PubChem[1]

Molecular Formula C₇H₁₃BrO PubChem[1]

Molecular Weight 193.08 g/mol PubChem[1]

Canonical SMILES C1CCC(C1)OCCBr PubChem[1]

InChI Key
QRVITJYOUROISY-

UHFFFAOYSA-N
PubChem[1]

Molecular Structure Diagram
Caption: 2D structure of (2-Bromoethoxy)cyclopentane.

Physical Properties
A comprehensive set of experimentally determined physical properties for (2-
Bromoethoxy)cyclopentane is not readily available in the peer-reviewed literature. The
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following table includes computed properties from reliable chemical databases, which serve as

valuable estimates for experimental planning.

Property Value Data Type Source

Molecular Weight 193.08 g/mol Experimental PubChem[1]

XLogP3 2.1 Computed PubChem[1]

Topological Polar

Surface Area
9.23 Å² Computed PubChem[1]

Boiling Point Not available Experimental -

Density Not available Experimental -

Refractive Index Not available Experimental -

Solubility in water Insoluble (predicted) Predicted -

Solubility in organic

solvents

Soluble in common

organic solvents

(predicted)

Predicted -

Note on Data: The absence of experimental data for key physical properties such as boiling

point, density, and refractive index necessitates that these values be determined empirically for

any application requiring precise physical parameters. The predicted low water solubility and

good solubility in organic solvents are based on the molecule's structure, which is

predominantly non-polar.

Synthesis and Reactivity
While a specific, detailed experimental protocol for the synthesis of (2-
Bromoethoxy)cyclopentane is not widely published, its structure strongly suggests that it can

be prepared via the Williamson ether synthesis. This well-established and versatile method

involves the reaction of an alkoxide with a primary alkyl halide.

Proposed Synthetic Pathway: Williamson Ether
Synthesis
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The most logical approach to synthesizing (2-Bromoethoxy)cyclopentane is the reaction of

sodium cyclopentoxide with 1,2-dibromoethane. In this Sₙ2 reaction, the cyclopentoxide ion

acts as the nucleophile, displacing one of the bromide ions from 1,2-dibromoethane.

Cyclopentanol Sodium CyclopentoxideDeprotonation

Sodium Hydride (NaH)

1,2-Dibromoethane

(2-Bromoethoxy)cyclopentane

SN2 Attack

Click to download full resolution via product page

Caption: Proposed Williamson ether synthesis of (2-Bromoethoxy)cyclopentane.

Explanatory Protocol for Synthesis
The following protocol is a generalized procedure based on the Williamson ether synthesis and

should be optimized for specific laboratory conditions.

Materials:

Cyclopentanol

Sodium hydride (NaH), 60% dispersion in mineral oil

Anhydrous tetrahydrofuran (THF)

1,2-Dibromoethane

Saturated aqueous ammonium chloride (NH₄Cl) solution

Saturated aqueous sodium chloride (brine) solution

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)
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Standard laboratory glassware for inert atmosphere reactions

Step-by-Step Methodology:

Preparation of the Alkoxide:

Under an inert atmosphere (e.g., nitrogen or argon), a solution of cyclopentanol in

anhydrous THF is prepared in a flame-dried, three-necked round-bottom flask equipped

with a magnetic stirrer, a dropping funnel, and a reflux condenser.

The flask is cooled in an ice bath (0 °C).

Sodium hydride (washed with anhydrous hexane to remove mineral oil, if necessary) is

added portion-wise to the stirred solution. The addition of NaH will result in the evolution of

hydrogen gas, so adequate ventilation is crucial.

The reaction mixture is stirred at 0 °C for 30 minutes and then allowed to warm to room

temperature for an additional 30 minutes to ensure complete formation of the sodium

cyclopentoxide.

Ether Formation:

A solution of 1,2-dibromoethane (a large excess is recommended to minimize the

formation of the diether byproduct) in anhydrous THF is added dropwise to the

cyclopentoxide solution at room temperature.

The reaction mixture is then heated to reflux and maintained at this temperature for

several hours (the reaction progress can be monitored by thin-layer chromatography or

gas chromatography).

Work-up and Purification:

After cooling to room temperature, the reaction is quenched by the slow, careful addition of

saturated aqueous NH₄Cl solution to neutralize any unreacted sodium hydride.

The organic layer is separated, and the aqueous layer is extracted with a suitable organic

solvent (e.g., diethyl ether or ethyl acetate).
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The combined organic extracts are washed with water and then with brine.

The organic layer is dried over anhydrous MgSO₄ or Na₂SO₄, filtered, and the solvent is

removed under reduced pressure using a rotary evaporator.

The crude product is then purified by fractional distillation under reduced pressure to yield

(2-Bromoethoxy)cyclopentane.

Causality Behind Experimental Choices:

Inert Atmosphere: Sodium hydride and the resulting alkoxide are reactive towards

atmospheric moisture and oxygen. An inert atmosphere prevents their degradation and the

formation of unwanted byproducts.

Anhydrous Solvents: The presence of water would protonate the alkoxide, rendering it non-

nucleophilic and halting the reaction.

Excess 1,2-Dibromoethane: Using an excess of the dihalide favors the monosubstitution

product, (2-Bromoethoxy)cyclopentane, over the disubstitution product, 1,2-

bis(cyclopentyloxy)ethane.

Aqueous Work-up: The work-up procedure is designed to remove unreacted starting

materials, salts, and other water-soluble impurities.

Safety and Handling
Based on the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals,

(2-Bromoethoxy)cyclopentane is associated with the following hazards:

Harmful if swallowed (Acute toxicity, oral)[1]

Causes skin irritation (Skin corrosion/irritation)[1]

Causes serious eye damage (Serious eye damage/eye irritation)[1]

May cause respiratory irritation (Specific target organ toxicity, single exposure; Respiratory

tract irritation)[1]
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Recommended Handling Practices:
Personal Protective Equipment (PPE): Always wear chemical-resistant gloves (e.g., nitrile),

safety glasses with side shields or chemical splash goggles, and a lab coat.

Ventilation: Handle this compound in a well-ventilated area, preferably within a chemical

fume hood, to minimize inhalation of vapors.

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area away from

incompatible materials such as strong oxidizing agents.

Spill and Disposal: In case of a spill, absorb with an inert material and dispose of it in

accordance with local, state, and federal regulations.

Self-Validating Protocol for Safe Handling:

A self-validating system for handling (2-Bromoethoxy)cyclopentane involves a pre-use

checklist:

Information Review: Confirm that the Safety Data Sheet (SDS) or equivalent hazard

information has been reviewed and understood by all personnel involved.

Engineering Controls: Verify that the chemical fume hood is functioning correctly (check

airflow monitor).

PPE Inspection: Ensure that all necessary PPE is available and in good condition (no holes

in gloves, etc.).

Emergency Preparedness: Confirm the location and accessibility of the nearest safety

shower, eyewash station, and fire extinguisher.

Waste Disposal: Have a designated and properly labeled waste container ready for any

contaminated materials.

Potential Applications in Research and
Development
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The bifunctional nature of (2-Bromoethoxy)cyclopentane opens up several avenues for its

application in organic synthesis:

Elaboration of Side Chains: The bromoethyl group can be converted into a variety of other

functional groups through nucleophilic substitution reactions. This allows for the attachment

of diverse side chains to the cyclopentyl ether core.

Synthesis of Heterocycles: Intramolecular cyclization reactions could potentially be employed

to construct heterocyclic ring systems.

Grignard Reagent Formation: The bromide can be converted into a Grignard reagent, which

can then be used in a wide array of carbon-carbon bond-forming reactions.

Precursor for Pharmaceutical Scaffolds: The cyclopentyl moiety is present in a number of

biologically active molecules. (2-Bromoethoxy)cyclopentane could serve as a starting

material for the synthesis of novel drug candidates.

Conclusion
(2-Bromoethoxy)cyclopentane is a chemical compound with significant potential as a

synthetic intermediate. While there is a current scarcity of experimentally determined physical

data, this guide has provided a comprehensive overview based on computed properties and

established chemical principles. The proposed synthetic route via Williamson ether synthesis

offers a practical and well-understood method for its preparation. Adherence to the outlined

safety and handling protocols is paramount to ensure its safe application in a laboratory setting.

It is the author's hope that this guide will facilitate further research into the properties and

applications of this versatile molecule.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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